Cas no 20812-19-5 (Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI))

Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI) structure
20812-19-5 structure
Product Name:Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI)
CAS No:20812-19-5
MF:C90H87O4P
MW:1263.62516617775
CID:286156
PubChem ID:16132022
Update Time:2025-04-19

Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI)
    • Tris(2,4,6-tris(1-phenylethyl)phenyl) phosphate
    • 20812-19-5
    • Phenol, 2,4,6-tris(1-phenylethyl)-, phosphate (3:1)
    • DTXSID801223198
    • EINECS 244-055-0
    • NS00052041
    • Tris[2,4,6-tris(1-phenylethyl)phenyl] phosphate
    • Inchi: 1S/C90H87O4P/c1-61(70-37-19-10-20-38-70)79-55-82(64(4)73-43-25-13-26-44-73)88(83(56-79)65(5)74-45-27-14-28-46-74)92-95(91,93-89-84(66(6)75-47-29-15-30-48-75)57-80(62(2)71-39-21-11-22-40-71)58-85(89)67(7)76-49-31-16-32-50-76)94-90-86(68(8)77-51-33-17-34-52-77)59-81(63(3)72-41-23-12-24-42-72)60-87(90)69(9)78-53-35-18-36-54-78/h10-69H,1-9H3
    • InChI Key: CHWPDGUIAXMYEK-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1=C(C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)(OC1=C(C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)OC1=C(C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 1262.63461
  • Monoisotopic Mass: 1262.634198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 95
  • Rotatable Bond Count: 24
  • Complexity: 1870
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • XLogP3: 25.2

Experimental Properties

  • Density: 1.12
  • Refractive Index: 1.614
  • PSA: 44.76
  • LogP: 24.69770
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